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Compound of Interest

Compound Name: Lophanthoidin E

CAS No.: 120462-45-5

Cat. No.: B1180794

Get Quote

For Immediate Release

A Detailed Protocol for the Synthesis of the Abietane Diterpenoid, Lophanthoidin E, for

Research and Drug Development

This application note provides a comprehensive, albeit theoretical, protocol for the total

synthesis of Lophanthoidin E, a complex abietane diterpenoid with a 1,4-phenanthrenedione

core. While a published total synthesis for Lophanthoidin E is not currently available, this

document outlines a plausible synthetic strategy based on established methodologies for the

synthesis of related natural products. This protocol is intended for researchers, scientists, and

drug development professionals interested in exploring the therapeutic potential of

Lophanthoidin E and its analogues.

Lophanthoidin E, with the chemical formula C₂₂H₃₀O₇ and CAS number 120462-45-5, belongs

to the abietane family of diterpenoids. This class of compounds is known for a wide range of

biological activities, including antimicrobial, anti-inflammatory, and cytotoxic effects.[1][2][3] The

proposed synthesis is designed to be adaptable, allowing for the generation of various

derivatives for structure-activity relationship (SAR) studies.
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Proposed Retrosynthetic Analysis
The proposed synthesis of Lophanthoidin E commences from a readily available abietane

precursor, such as abietic acid. The key transformations would involve the aromatization of the

C-ring, followed by functional group manipulations to introduce the requisite oxygenation

pattern and subsequent oxidation to the final 1,4-phenanthrenedione structure.

Figure 1: Retrosynthetic Analysis of Lophanthoidin E

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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